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Compound Focus: Triamylamine

CAS No.: 621-77-2

Cat. No.: S702404

Chemical Identity & Hazards

1. What is Triamylamine and what are its key hazards?

Triamylamine, also known as tri-n-pentylamine, is an air-sensitive chemical. The table below summarizes

its identification and key hazardous properties [1].

Property Specification

CAS Number 621-77-2 [1]

Chemical Formula CisHssN [1]

General Description Clear colorless to yellow liquid with an amine odor [1].

Flash Point 215°F (102°C) [1]

Health Hazard (NFPA) 3 - Can cause serious or permanent injury [1].

Flammability (NFPA) 1 - Must be preheated before ignition [1].

Reactivity (NFPA) 0 - Normally stable [1].

Air & Water Reactions Insoluble in water. Reacts with acids in exothermic reactions [1].
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2. Why is Triamylamine considered air-sensitive?

While triamylamine is not explicitly classified as pyrophoric (igniting spontaneously in air), it shares
handling protocols with highly air-sensitive and pyrophoric compounds because it is moisture-sensitive [2].
It can react with water or acids, which may lead to hazardous situations, including the release of heat and the

formation of flammable byproducts [1].

Safe Handling & Procedures

3. What are the foundational principles for handling air-sensitive chemicals?

Working with air-sensitive reagents like triamylamine is based on two key practices [2]:

¢ Use of clean and dry glassware and equipment: Even tiny amounts of water can cause a violent
reaction.

e Use of an inert atmosphere and specialized equipment: This involves using inert gases (like
Nitrogen or Argon) and equipment like Schlenk lines or glove boxes to isolate the chemical from air

[2] [3].

4. What specific equipment is used to handle air-sensitive liquids?

The standard setup involves a Schlenk line, which is a dual-manifold system providing both an inert gas
supply and a vacuum [3]. Liquid transfer is safely done using syringes and needles under a positive pressure

of inert gas. Specialized packaging, like AcroSeal bottles, is designed for safe storage and dispensing [2].

© 2026 Smolecule. All rights reserved. 2/7 Tech Support


https://www.smolecule.com/products/s702404?utm_src=pdf-body
https://www.smolecule.com/products/s702404?utm_src=pdf-body
https://www.fishersci.ca/ca/en/publications/lab-reporter/2021/issue-2/air-sensitive-chemistry-practical-and-safety-considerations.html
https://cameochemicals.noaa.gov/chemical/21140
https://www.smolecule.com/products/s702404?utm_src=pdf-body
https://www.fishersci.ca/ca/en/publications/lab-reporter/2021/issue-2/air-sensitive-chemistry-practical-and-safety-considerations.html
https://www.fishersci.ca/ca/en/publications/lab-reporter/2021/issue-2/air-sensitive-chemistry-practical-and-safety-considerations.html
https://www.chemistryviews.org/details/education/3728881/Tips_and_Tricks_for_the_Lab_Air-Sensitive_Techniques_1/
https://www.chemistryviews.org/details/education/3728881/Tips_and_Tricks_for_the_Lab_Air-Sensitive_Techniques_1/
https://www.fishersci.ca/ca/en/publications/lab-reporter/2021/issue-2/air-sensitive-chemistry-practical-and-safety-considerations.html
https://www.smolecule.com/products/s702404?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

(Start: Prepare for Transfea

1. Pressurize AcroSeal Bottle
Inject inert gas (N2/Ar) via septum

2. Withdraw Liquid
Use syringe with 18-21G needle

3. Transfer to Target Vessel
Inject into reaction flask
under inert atmosphere

A
N\
N
N\

L.\

Key Precaution:
(End: Transfer Complete) Ensure vessel is purged
and under inert atmosphere

Click to download full resolution via product page
Diagram: Safe liquid transfer workflow from sealed packaging.
5. How do I prepare and degas a solvent for use with triamylamine?

Using dry, degassed solvents is critical. Here are two common methods:

e Purging: Bubble inert gas through the solvent via a needle for 30-60 minutes. This is simple but less
effective [4].
¢ Freeze-Pump-Thaw: This is the most effective method for smaller volumes [4].
o Freeze: Place the solvent in a Schlenk flask and freeze it with liquid nitrogen.
o Pump: Open the flask to the vacuum line to remove the headspace gas.
o Thaw: Close the flask from the vacuum and let the solvent thaw. Trapped gases will escape.
o Repeat: Perform this cycle three times to ensure thorough degassing [4].
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Diagram: The freeze-pump-thaw cycle for solvent degassing.

Troubleshooting Common Issues

6. What should I do if I notice discoloration or decomposition of the chemical? Discoloration often

indicates exposure to air or moisture. Immediately check the integrity of your system:
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e Check for Leaks: Ensure all seals, septa, and grease on glass joints are intact.

¢ Verify Inert Atmosphere: Confirm your Schlenk line or glove box maintains a positive pressure of
inert gas and that the bubbler is functioning [3] [4].

¢ Use Proper Storage: Store the chemical in a tightly sealed container under an inert atmosphere,
protected from light, and consider refrigerated temperatures [1].

7. What should I do if I accidentally expose the chemical to air or moisture? If a small quantity is

exposed, carefully quarantine the container. For larger spills or if you are unsure of the reaction products:

¢ Isolate and Evacuate: Isolate the spill area in all directions for at least 50 meters (150 feet) [1].

e Use Appropriate Cleanup: For small liquid spills, use absorbent paper to pick up the material. Place
contaminated material in a vapor-tight plastic bag for disposal. Clean surfaces with alcohol followed
by soap and water [1].

e Seek Expert Advice: Consult your institution's Safety Officer before re-entering the area [1].

8. The transfer is slow or the syringe seems to block. What could be wrong?

¢ Needle Gauge: Ensure you are using a recommended needle gauge (18-21) [2]. A needle that is too
fine can easily block.

¢ Solid Formation: If the amine has reacted with COz2 in the air, it may have formed a solid salt that
blocks the needle. In this case, do not force the plunger. Safely replace the dispensing setup.

Emergency Response Guide

Scenario Immediate First Aid & Response

Skin IMMEDIATELY flood skin with water. Remove contaminated clothing. Gently wash with

Contact soap and water. If symptoms develop, CALL A PHYSICIAN [1].

Eye Check for contact lenses and remove if present. Flush eyes with water for 20-30 minutes

Contact while seeking medical attention. Do not use ointments or oils without specific instructions
[1].

Inhalation Immediately leave the contaminated area and seek fresh air. If symptoms develop, call a

physician [1].

Ingestion DO NOT INDUCE VOMITING. If conscious, give 1-2 glasses of water to dilute and
IMMEDIATELY call a poison control center or hospital [1].
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Scenario Immediate First Aid & Response

Spill Isolate the area. For small spills, use absorbent paper and seal in a vapor-tight bag.
Solvent-wash surfaces with alcohol followed by soapy water [1].

Fire Use a dry chemical, carbon dioxide, foam, or halon extinguisher [1].

Key Takeaways

e Treat as Hazardous: Triamylamine is a moisture-sensitive chemical that requires handling with the
same caution as pyrophoric compounds to prevent violent reactions [1] [2].

¢ Master Core Techniques: Proficiency in using a Schlenk line, performing evacuate-refill cycles, and
safely transferring liquids under inert atmosphere is essential [3] [4].

e Prepare for Accidents: Always know the emergency procedures for spills, exposure, and fire before
you begin working with the chemical [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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